Graphene nanosheets encapsulated α-MoO3 nanoribbons with ultrahigh lithium ion storage properties†
CrystEngComm Pub Date: 2014-04-02 DOI: 10.1039/C4CE00252K
Abstract
A facile and effective method has been reported to synthesize graphene-encapsulated α-MoO3 nanoribbons by a self-assembly process between negatively charged graphene oxide and positively charged MoO3 nanoribbons. Compared to the structures of MoO3 nanobelts grown on graphene or other hybrids of MoO3 composited with carbon or non-carbon, this unique hybrid architecture of the graphene-encapsulated MoO3 nanoribbons exhibits not only a high specific capacity (up to 823 mAh g−1 after 70 cycles at 200 mA g−1), but also an excellent cycling performance (with more than 754 mAh g−1 after 200 cycles at 1000 mA g−1 ) as well as a greatly-enhanced high-rate capability (displaying a high discharge capacity of 710 mAh g−1 after 30 cycles at 3000 mA g−1), thus showing great potential as an anode material for lithium ion batteries.
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